Cas no 1325559-24-7 (Clorsulon-13C6)
Clorsulon-13C6 Chemical and Physical Properties
Names and Identifiers
-
- Clorsulon-13C6
- Clorsulon-(phenyl13C6)
- 4-Amino-6-trichloroethenyl-1,3-benzene-13C6-disulfonamide
- [13C6]-Clorsulon
-
- MDL: MFCD20036274
- Inchi: 1S/C8H8Cl3N3O4S2/c9-7(8(10)11)3-1-4(12)6(20(14,17)18)2-5(3)19(13,15)16/h1-2H,12H2,(H2,13,15,16)(H2,14,17,18)/i1+1,2+1,3+1,4+1,5+1,6+1
- InChI Key: QOVTVIYTBRHADL-IDEBNGHGSA-N
- SMILES: C(/[13C]1[13CH]=[13C](N)[13C](S(=O)(=O)N)=[13CH][13C]=1S(=O)(=O)N)(\Cl)=C(/Cl)\Cl
Clorsulon-13C6 Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
Clorsulon-13C6 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 35353-10MG |
Clorsulon-(phenyl<SUP>13</SUP>C<SUB>6</SUB>) |
1325559-24-7 | 10mg |
¥9518.97 | 2023-04-25 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 35353-10MG |
1325559-24-7 | 10MG |
¥9518.97 | 2023-01-15 | |||
| A2B Chem LLC | AE45082-25mg |
Clorsulon-13C6 |
1325559-24-7 | 25mg |
$889.00 | 2024-04-20 | ||
| A2B Chem LLC | AE45082-50mg |
Clorsulon-13C6 |
1325559-24-7 | 50mg |
$1497.00 | 2024-04-20 |
Clorsulon-13C6 Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
Additional information on Clorsulon-13C6
Clorsulon-13C6 (CAS No. 1325559-24-7): An Overview of a Promising Isotopically Labeled Compound
Clorsulon-13C6 (CAS No. 1325559-24-7) is a isotopically labeled derivative of clorsulon, a well-known anthelmintic drug used in veterinary medicine. This compound is of significant interest in the fields of pharmaceutical research and metabolic studies due to its unique properties and potential applications. In this comprehensive overview, we will delve into the chemical structure, synthesis, biological activity, and recent advancements in the research and development of Clorsulon-13C6.
The chemical structure of Clorsulon-13C6 is characterized by the incorporation of six carbon-13 (13C) isotopes into the molecular framework of clorsulon. This isotopic labeling provides a powerful tool for tracing the metabolic pathways and pharmacokinetics of the compound in biological systems. The precise placement of the 13C atoms allows for detailed analysis using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are essential for understanding the compound's behavior in vivo.
The synthesis of Clorsulon-13C6 involves a series of well-defined chemical reactions that ensure the accurate incorporation of the 13C isotopes. Recent advancements in synthetic chemistry have made it possible to produce this compound with high purity and yield, making it more accessible for research purposes. The synthetic route typically starts with the preparation of an appropriately labeled precursor, followed by a series of functional group transformations to achieve the desired structure.
In terms of biological activity, Clorsulon-13C6 retains the anthelmintic properties of its parent compound, clorsulon. Clorsulon is known for its efficacy against various parasitic worms, particularly those affecting livestock. The introduction of 13C isotopes does not significantly alter the pharmacological profile of the compound, but it does provide valuable insights into its metabolism and distribution within the host organism. This information is crucial for optimizing dosing regimens and understanding potential side effects.
Recent studies have highlighted the utility of Clorsulon-13C6 in investigating drug-drug interactions and pharmacokinetic parameters. For example, researchers have used this labeled compound to study the impact of different formulations on absorption, distribution, metabolism, and excretion (ADME) properties. These findings have important implications for drug development and can help in designing more effective therapeutic strategies.
One notable application of Clorsulon-13C6 is in metabolic flux analysis (MFA). MFA is a powerful technique that allows researchers to quantify the flow of metabolites through various pathways in living cells. By using Clorsulon-13C6, scientists can trace the fate of specific carbon atoms within complex metabolic networks, providing a detailed understanding of how the compound interacts with cellular processes. This approach has been particularly useful in elucidating the mechanisms underlying clorsulon's anthelmintic activity.
Another area where Clorsulon-13C6 has shown promise is in environmental studies. The labeled compound can be used to track the fate and transport of clorsulon in environmental matrices such as soil and water. This information is vital for assessing the environmental impact of veterinary drugs and developing strategies to mitigate potential risks.
In conclusion, Clorsulon-13C6 (CAS No. 1325559-24-7) represents a valuable tool for advancing our understanding of clorsulon's biological activity and metabolic behavior. Its unique isotopic labeling makes it an ideal candidate for a wide range of applications in pharmaceutical research, metabolic studies, and environmental science. As research continues to uncover new insights into this compound's properties and potential uses, it is likely that Clorsulon-13C6 will play an increasingly important role in these fields.
1325559-24-7 (Clorsulon-13C6) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)